[(4-Methoxyphenyl)methyl](pentyl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C13H21NO/c1-3-4-5-10-14-11-12-6-8-13(15-2)9-7-12/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key: LNZFZGMDBKFSNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC=C(C=C1)OC

Description

(4-Methoxyphenyl)methylamine is a secondary amine featuring a 4-methoxybenzyl group (aromatic ring substituted with a methoxy group at the para position) and a pentyl (n-pentyl) alkyl chain. The methoxy group contributes electron-donating properties, influencing reactivity and binding interactions, while the pentyl chain introduces steric bulk and lipophilicity. This compound is structurally related to psychoactive amines (e.g., PMMA; see Section 2.3) but lacks direct pharmacological data in the provided evidence. Its synthesis likely involves condensation of 4-methoxybenzaldehyde with pentylamine derivatives, analogous to methods for related imines (e.g., ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxyphenyl)methylamine typically involves the alkylation of 4-methoxybenzylamine with a suitable alkyl halide, such as pentyl bromide, under basic conditions. The reaction can be carried out in the presence of a base like sodium hydroxide or potassium carbonate in an organic solvent such as ethanol or acetonitrile. The reaction mixture is usually heated to reflux to facilitate the formation of the desired product.

Industrial Production Methods

On an industrial scale, the production of (4-Methoxyphenyl)methylamine may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification techniques such as distillation or recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(4-Methoxyphenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group, resulting in the formation of a phenol derivative.

Reduction: The compound can be reduced to form the corresponding amine or alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-hydroxybenzylamine derivatives.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of various substituted benzylamine derivatives.

Scientific Research Applications

(4-Methoxyphenyl)methylamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

Biology: The compound is studied for its potential biological activities, including its effects on neurotransmitter systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of various industrial compounds.

Mechanism of Action

The mechanism of action of (4-Methoxyphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxy group can influence the compound’s binding affinity and selectivity towards these targets. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Steric and Electronic Effects

Substituent steric hindrance and electronic properties critically influence amine reactivity and biological activity. provides A values (steric parameters) for alkyl chains:

Substituent	A Value
Methyl	1.7
Ethyl	1.75
Pentyl	1.9

In contrast, the 4-methoxybenzyl group enhances electron density, favoring interactions with aromatic systems (e.g., enzyme active sites).

Table 1: Key Structural Analogs

Compound Name	Substituents	Key Differences vs. Target Compound	Application/Notes
(4-Methoxyphenyl)methylamine	Methyl instead of pentyl	Lower steric hindrance (A = 1.7)	Intermediate in β-lapachone-based inhibitors ()
2-(4-Methoxyphenyl)ethylamine	Thioether substituent, ethyl chain	Increased lipophilicity, altered electronic profile	Supplier-listed research compound ()
(R)-N-Benzyl-1-(4-methoxyphenyl)-2-propylamine	Propyl chain, benzyl group	Chiral center; used in formoterol synthesis ()	Higher stereoselectivity in asthma drug synthesis
PMMA (N-Methyl-1-(4-methoxyphenyl)propan-2-amine)	Methylamine backbone, shorter chain	Psychoactive stimulant ()	Regulated substance; shorter chain reduces steric bulk

• Synthetic Accessibility : The pentyl chain in the target compound may require longer reaction times or specialized catalysts compared to methyl/ethyl analogs due to steric hindrance (e.g., hydrogenation steps in ).

Pharmacological and Regulatory Considerations

• PMMA () shares the 4-methoxyphenyl motif but has a shorter isopropyl chain. Its stimulant effects suggest that chain length modulates potency and toxicity. The pentyl chain in the target compound may alter metabolic pathways (e.g., cytochrome P450 oxidation) due to increased hydrophobicity.
• Safety Profiles : Compounds like PMMA are regulated under drug laws, whereas (4-Methoxyphenyl)methylamine’s status is unclear. Structural similarity necessitates caution in handling and research.

Commercial and Research Relevance

• Supplier Availability : Analogs such as {[4-(methylsulfanyl)phenyl]methyl}(pentyl)amine are commercially available (), indicating demand for structurally flexible amines in drug discovery.

Biological Activity

(4-Methoxyphenyl)methylamine is a compound belonging to the family of arylmethylamines, which are recognized for their diverse biological activities and potential therapeutic applications. This article delves into the biological activity of this compound, particularly focusing on its pharmacological properties, mechanisms of action, and potential therapeutic uses based on recent research findings.

Chemical Structure and Properties

The compound (4-Methoxyphenyl)methylamine is characterized by the presence of a methoxy-substituted phenyl group attached to a pentylamine moiety. Its chemical structure can be represented as follows:

$$\text{C}_{16}\text{H}_{23}\text{N}O$$

This structure contributes to its interaction with biological targets, influencing its pharmacokinetic and pharmacodynamic properties.

Antiparasitic Activity

Recent studies have highlighted the antiparasitic potential of derivatives related to (4-Methoxyphenyl)methylamine. For instance, N-(4-methoxyphenyl)pentanamide , a simplified derivative, demonstrated significant activity against the nematode Toxocara canis. The study showed that this compound affected parasite viability in a time- and concentration-dependent manner while exhibiting lower cytotoxicity to human cell lines compared to albendazole, a commonly used anthelmintic .

Table 1: Antiparasitic Activity Comparison

Compound	Target Parasite	IC50 (μM)	Cytotoxicity (Human Cells)
N-(4-Methoxyphenyl)pentanamide	Toxocara canis	15	Low
Albendazole	Toxocara canis	10	High

This suggests that derivatives of (4-Methoxyphenyl)methylamine could serve as promising candidates for developing new anthelmintic agents with reduced toxicity.

Neuropharmacological Effects

The ability of (4-Methoxyphenyl)methylamine to cross the blood-brain barrier (BBB) has been indicated in pharmacokinetic studies . This property is crucial for compounds targeting central nervous system disorders. The interaction with neurotransmitter systems could potentially lead to applications in treating conditions such as depression or anxiety.

The mechanisms through which (4-Methoxyphenyl)methylamine exerts its biological effects include:

• CYP Inhibition : The compound has been predicted to inhibit cytochrome P450 enzymes, which are essential for drug metabolism. This could influence the pharmacokinetics of co-administered drugs .
• Antiparasitic Mechanisms : Similar to other anthelmintics, it may disrupt microtubule formation in parasites, leading to cell death.

Case Studies and Research Findings

Several studies have investigated the biological activities of compounds related to (4-Methoxyphenyl)methylamine:

• In Vitro Studies : Research demonstrated that N-(4-methoxyphenyl)pentanamide showed significant antiparasitic activity while maintaining a favorable safety profile in human cell lines .
• Pharmacokinetic Studies : Investigations into the drug-likeness and pharmacokinetic properties indicated that this compound could effectively permeate the BBB, enhancing its potential for CNS-targeted therapies .